Cas no 61747-25-9 (Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-)

• Product Name: Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-
• CAS No: 61747-25-9
• MF: C₁₆H₁₉F₃N₂O₂
• MW: 328.329474687576
• CID: 467690
• PubChem ID: 86735632
• Update Time: 2025-04-19

Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-
• SCHEMBL7343789
• 5-ethoxy-4'-trifluoromethylvalerophenone O-(cyanomethyl) oxime
• DTXSID101140434
• 2-[[[5-Ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]acetonitrile
• 61747-25-9

• Inchi： 1S/C16H19F3N2O2/c1-2-22-11-4-3-5-15(21-23-12-10-20)13-6-8-14(9-7-13)16(17,18)19/h6-9H,2-5,11-12H2,1H3
• InChI Key： XHMUAIOLBGZVLR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCCCOCC)=NOCC#N)(F)F

Computed Properties

• Exact Mass: 328.13997
• Monoisotopic Mass: 328.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.61